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Performance Showdown: Vat Violet 13 vs.
Reactive Violet Dyes
A Comparative Guide for Researchers and Drug Development Professionals

In the world of textile and industrial dyeing, the choice of colorant is critical to achieving the

desired performance and durability. This guide provides an objective comparison of the

performance characteristics of C.I. Vat Violet 13 against a representative reactive violet dye,

C.I. Reactive Violet 1. The following data, supported by standardized experimental protocols, is

intended to assist researchers, scientists, and drug development professionals in making

informed decisions for their specific applications.

Executive Summary
Vat Violet 13 generally exhibits superior light fastness, a crucial attribute for applications

requiring high resistance to fading upon light exposure. Reactive Violet 1, on the other hand,

demonstrates excellent performance in wash and perspiration fastness, making it a strong

candidate for apparel and textiles that undergo frequent laundering. The choice between these

two dye classes will ultimately depend on the primary performance requirements of the end

product.
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The following table summarizes the key performance indicators for Vat Violet 13 and C.I.

Reactive Violet 1, based on standardized ISO and AATCC test methods. The ratings are based

on a scale of 1 to 5 for staining and color change, and 1 to 8 for light fastness, with higher

numbers indicating better performance.

Performance Metric C.I. Vat Violet 13
C.I. Reactive Violet
1

Test Method

Light Fastness 7 6-7 ISO 105-B02

Wash Fastness

(Soaping)
ISO 105-C06

Color Change 4-5 5

Staining 4-5 5

Chlorine Bleach

Fastness
5 2 ISO 105-N01

Oxygen Bleach

Fastness
4 4-5 ISO 105-C09

Perspiration Fastness Not Available 5 ISO 105-E04

Color Change 4-5

Staining

Rubbing Fastness

(Crocking)
Not Available Not Available ISO 105-X12

Ironing Fastness 5 Not Available ISO 105-X11

Note: "Not Available" indicates that specific data was not found in the conducted research.

Experimental Protocols
The performance data presented above is contingent on the adherence to standardized testing

methodologies. Below are detailed protocols for the key fastness tests cited.
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ISO 105-C06: Colour Fastness to Washing
This test assesses the resistance of the color of textiles to domestic or commercial laundering

procedures. The A2S test condition is a common standard.[1][2]

Specimen Preparation: A textile specimen measuring 10 cm x 4 cm is cut and sewn together

with a multi-fibre adjacent fabric of the same dimensions.[1]

Washing Solution: A solution is prepared containing 4 g/L ECE standard detergent and 1 g/L

sodium perborate.[1]

Procedure: The composite specimen is placed in a stainless steel container with the washing

solution and 10 stainless steel balls. The container is then agitated in a laundering machine

(e.g., a Rotawash or Gyrowash) for 40 minutes at 40°C.[1][3]

Rinsing and Drying: After the cycle, the specimen is rinsed thoroughly with hot and then cold

water, squeezed, and dried in air at a temperature not exceeding 60°C.[2]

Assessment: The change in color of the specimen and the degree of staining on the multi-

fibre fabric are evaluated using the respective grey scales under standardized lighting.

ISO 105-B02: Colour Fastness to Artificial Light
This method evaluates the resistance of a textile's color to the action of an artificial light source

that simulates natural daylight (xenon arc lamp).[4][5]

Apparatus: A xenon arc lamp apparatus with controlled irradiance, temperature, and humidity

is used.[4]

Specimen Preparation: The textile specimen is mounted on a holder.

Reference Materials: A set of blue wool references with known light fastness (rated 1 to 8)

are exposed simultaneously with the specimen.[5][6]

Exposure: The specimen and blue wool references are exposed to the xenon arc light under

specified conditions of temperature and humidity.[4]
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Assessment: The fading of the specimen is periodically compared to the fading of the blue

wool references. The light fastness rating corresponds to the number of the blue wool

reference that exhibits a similar degree of color change.[5][6]

ISO 105-X12: Colour Fastness to Rubbing (Crocking)
This test determines the amount of color transferred from the surface of a colored textile

material to other surfaces by rubbing.[7][8][9][10]

Apparatus: A crockmeter is used, which has a standard rubbing finger.[7][9]

Specimen Preparation: A specimen of the textile is mounted on the base of the crockmeter.

[11]

Dry Rubbing: A dry, white cotton rubbing cloth is fixed to the finger of the crockmeter and is

passed back and forth over the specimen 10 times with a specified pressure.[10][11]

Wet Rubbing: The test is repeated with a rubbing cloth that has been wetted with distilled

water to a specified pickup percentage.[10][11]

Assessment: The amount of color transferred to the white rubbing cloths is assessed by

comparing them with a grey scale for staining.[7][11]

Visualizing the Dyeing Processes
To understand the fundamental differences in application, the following diagrams illustrate the

general workflows for vat and reactive dyeing on cotton.
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Caption: General experimental workflow for Vat Dyeing.
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Caption: General experimental workflow for Reactive Dyeing.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1346701?utm_src=pdf-body-img
https://www.benchchem.com/product/b1346701?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
The selection between Vat Violet 13 and a reactive violet dye is a nuanced decision that must

be guided by the end-use application. For products demanding the highest level of light

fastness and resistance to chlorine, such as outdoor textiles or items subjected to harsh

cleaning regimens, Vat Violet 13 is the superior choice. Conversely, for apparel and textiles

where vibrant color and exceptional wash and perspiration fastness are paramount, reactive

violet dyes offer a compelling performance profile. This guide provides the foundational data

and methodologies to aid in this critical selection process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. textilelearner.net [textilelearner.net]

2. Working Procedure of Color Fastness to Wash (ISO 105 C06). - Textile Education Blogs
[diantextile.blogspot.com]

3. scribd.com [scribd.com]

4. testextextile.com [testextextile.com]

5. Colour fastness to artificial light according to SS-EN ISO 105-B02 | RISE [ri.se]

6. atlas-mts.com.br [atlas-mts.com.br]

7. ISO 105-X12 Standard: Guidelines for Colour Fastness to Rubbing-gester-
instruments.com [gester-instruments.com]

8. blog.qima.com [blog.qima.com]

9. textilelearner.net [textilelearner.net]

10. cdn.standards.iteh.ai [cdn.standards.iteh.ai]

11. Guidance on ISO 105 X12 Color Fastness Test to Rubbing [darongtester.com]

To cite this document: BenchChem. [Performance comparison of Vat violet 13 with reactive
violet dyes]. BenchChem, [2025]. [Online PDF]. Available at:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1346701?utm_src=pdf-body
https://www.benchchem.com/product/b1346701?utm_src=pdf-body
https://www.benchchem.com/product/b1346701?utm_src=pdf-custom-synthesis
https://textilelearner.net/colour-fastness-to-washing-procedure/
https://diantextile.blogspot.com/2017/03/working-procedure-of-color-fastness-to.html?m=1
https://diantextile.blogspot.com/2017/03/working-procedure-of-color-fastness-to.html?m=1
https://www.scribd.com/document/364738534/Color-Fastness-to-Wash
https://www.testextextile.com/what-is-the-light-fastness-test-for-textiles/
https://www.ri.se/en/expertise-areas/services/colour-fastness-to-artificial-light-according-to-ss-en-iso-105-b02
https://atlas-mts.com.br/wp-content/uploads/2023/11/Atlas-SG106-Textile-Test-Methods-2023-07-31.pdf
https://www.gester-instruments.com/blog/iso-105-x12-standard-guidelines-for-colour-fastness-to-rubbing_b93
https://www.gester-instruments.com/blog/iso-105-x12-standard-guidelines-for-colour-fastness-to-rubbing_b93
https://blog.qima.com/textile/colorfastness-test-methods-for-textiles-guide
https://textilelearner.net/color-fastness-to-rubbing/
https://cdn.standards.iteh.ai/samples/65207/24ffe38b766c4035a11b0316b3b07e7b/ISO-105-X12-2016.pdf
https://darongtester.com/iso-105-x12-colorfastness-to-rubbing/
https://www.benchchem.com/product/b1346701#performance-comparison-of-vat-violet-13-with-reactive-violet-dyes
https://www.benchchem.com/product/b1346701#performance-comparison-of-vat-violet-13-with-reactive-violet-dyes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1346701#performance-comparison-of-vat-violet-13-
with-reactive-violet-dyes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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